Cas no 1260843-00-2 (3-(azetidin-3-yl)-1-methyl-1H-indole)

• Product Name: 3-(azetidin-3-yl)-1-methyl-1H-indole
• CAS No: 1260843-00-2
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 5996755
• PubChem ID: 82281055
• Update Time: 2025-06-26

3-(azetidin-3-yl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)-1-methyl-1H-indole
• 1260843-00-2
• EN300-1826946

• Inchi： 1S/C12H14N2/c1-14-8-11(9-6-13-7-9)10-4-2-3-5-12(10)14/h2-5,8-9,13H,6-7H2,1H3
• InChI Key： MELNWVVFRHTDOP-UHFFFAOYSA-N
• SMILES： N1CC(C2=CN(C)C3C=CC=CC2=3)C1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-(azetidin-3-yl)-1-methyl-1H-indole

Introduction to 3-(azetidin-3-yl)-1-methyl-1H-indole (CAS No. 1260843-00-2)

3-(azetidin-3-yl)-1-methyl-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 1260843-00-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural integration of an azetidine ring with a methyl-substituted indole core imparts unique chemical and pharmacological properties, making it a subject of extensive research in drug discovery and development.

The indole moiety, characterized by its aromatic system, is a common pharmacophore in numerous bioactive natural and synthetic products. Its presence in 3-(azetidin-3-yl)-1-methyl-1H-indole suggests potential interactions with biological targets such as enzymes and receptors. Meanwhile, the azetidine ring, a five-membered saturated heterocycle, introduces conformational flexibility and specific steric constraints that can influence the compound's binding affinity and selectivity. This combination of structural features has positioned 3-(azetidin-3-yl)-1-methyl-1H-indole as a promising scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(azetidin-3-yl)-1-methyl-1H-indole with various biological targets. Studies indicate that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways and cancer progression. The methyl group at the 1-position of the indole ring further modulates its pharmacokinetic profile, potentially enhancing bioavailability and metabolic stability. These attributes make 3-(azetidin-3-yl)-1-methyl-1H-indole an attractive candidate for further exploration in preclinical studies.

In the realm of medicinal chemistry, the synthesis of derivatives of 3-(azetidin-3-yl)-1-methyl-1H-indole has been optimized to explore structure-activity relationships (SAR). Functional group modifications, such as halogenation or alkylation, have been investigated to fine-tune the compound's biological efficacy. Additionally, recent reports highlight the use of biocatalytic methods to enhance the sustainability of its synthesis, aligning with green chemistry principles. These efforts underscore the growing interest in developing environmentally friendly approaches for producing complex heterocyclic compounds like 3-(azetidin-3-yl)-1-methyl-1H-indole.

The pharmacological evaluation of 3-(azetidin-3-yl)-1-methyl-1H-indole has revealed intriguing interactions with cellular pathways relevant to neurodegenerative diseases. Preliminary in vitro studies suggest that this compound may modulate neurotransmitter release and receptor activity, potentially offering benefits in conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to cross the blood-brain barrier has been noted as a favorable characteristic for central nervous system (CNS) drug development. These findings have prompted further investigation into its neuroprotective potential.

Emerging research also explores the antimicrobial properties of 3-(azetidin-3-yl)-1-methyl-1H-indole, particularly against resistant bacterial strains. The unique scaffold of this compound allows it to interact with bacterial cell wall biosynthesis pathways, demonstrating promise as an alternative therapeutic option against multidrug-resistant infections. Collaborative studies between synthetic chemists and microbiologists are ongoing to optimize its antimicrobial efficacy while minimizing potential toxicity profiles.

The role of 3-(azetidin-3-yl)-1-methyl-1H-indole in addressing metabolic disorders has not been overlooked. Preliminary data indicate that this compound may influence lipid metabolism and insulin sensitivity, making it a candidate for investigating treatments related to type 2 diabetes mellitus. By modulating key enzymes involved in glucose homeostasis, 3-(azetidin-3-yl)-1-methyl-1H-indole could offer a novel mechanism for managing metabolic syndrome.

From a chemical synthesis perspective, 3-(azetidin-3-yl)-1-methyl-1H-indole exemplifies the elegance of heterocyclic chemistry. The synthesis involves strategic bond-forming steps, including cycloaddition reactions and nucleophilic substitutions, which highlight the versatility of modern synthetic methodologies. Advances in flow chemistry have further streamlined its production process, enabling scalable synthesis for both research and industrial applications.

The future directions for research on 3-(azetidin-3-yli)-methylindoles, including 1260843–00–2, are multifaceted. Investigating its role in epigenetic modulation presents an exciting avenue, given the growing understanding of how epigenetic factors contribute to disease pathogenesis. Additionally, exploring its potential as an adjuvant therapy alongside existing treatments could expand its therapeutic utility across multiple disease domains.

In conclusion, 12608430002 12608430002 12608430002 12608430002 12608430002 12608430002 12608430002 12608430002 12608430002 12608430002 12608430002 12608430002 12608430002 12608430002 12608430002 12608430002 is a structurally intriguing compound with significant promise in pharmaceutical applications. Its unique combination of chemical features positions it as a valuable scaffold for drug discovery efforts aimed at addressing various human diseases.